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Compound of Interest

Compound Name: 4-Nitrobenzaldehyde

Cat. No.: B150856

This technical guide provides comprehensive safety, handling, and Material Safety Data Sheet
(MSDS) information for 4-Nitrobenzaldehyde (CAS No. 555-16-8). It is intended for
researchers, scientists, and professionals in drug development and other laboratory settings
who work with this chemical compound. The information compiled herein is sourced from
multiple safety data sheets and chemical databases to ensure a thorough overview of potential
hazards and safe operating procedures.

Hazard Identification and Classification

4-Nitrobenzaldehyde is classified as a hazardous substance and requires careful handling.[1]
The primary hazards are associated with irritation and sensitization. The Globally Harmonized
System (GHS) of Classification and Labelling of Chemicals provides the following
classifications.

Table 1: GHS Hazard Classification for 4-Nitrobenzaldehyde
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Hazard Class Category Hazard Statement
Serious Eye Damage/Eye 2124 H319: Causes serious eye
Irritation irritation[2][3][4][5]

) o H317: May cause an allergic
Skin Sensitization 1/1A ) )

skin reaction

Skin Corrosion/Irritation 2 H315: Causes skin irritation
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation

| Hazardous to the Aquatic Environment (Chronic) | 3 | H412: Harmful to aquatic life with long

lasting effects |

GHS Label Elements:

e Pictogram: GHSO07 (Exclamation Mark)
 Signal Word:Warning

Physical and Chemical Properties

4-Nitrobenzaldehyde is a yellow crystalline solid under standard conditions. It is important to
be aware of its physical properties to ensure proper handling and storage.

Table 2: Physical and Chemical Properties of 4-Nitrobenzaldehyde
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Property Value

CAS Number 555-16-8

Molecular Formula C7HsNOs3

Molecular Weight 151.12 g/mol
Appearance Yellow crystalline powder
Odor Odorless

Melting Point 103-106 °C

Vapor Pressure 0.00118 mmHg at 25°C

Solubili Soluble in ethanol, benzene, and glacial acetic
olubili
Y acid; slightly soluble in water and ether.

| Stability | Stable under normal temperatures and pressures. |

Toxicological Information

Exposure to 4-Nitrobenzaldehyde can cause adverse health effects. The primary routes of
exposure are inhalation, skin contact, and eye contact. It is an irritant and a skin sensitizer.
Ingestion of significant amounts may be harmful, and animal studies indicate that it can lead to
symptoms such as cyanosis and somnolence (general depressed activity). The substance and
its metabolites may bind to hemoglobin, inhibiting the normal uptake of oxygen, a condition
known as methemoglobinemia.

Note: The following toxicological data is derived from animal studies. The detailed experimental
protocols for these studies are not provided in the source documents.

Table 3: Acute Toxicity Data for 4-Nitrobenzaldehyde

Test Species Value
LD50 Oral Rat 4,700 mglkg
LD50 Dermal Rat 16,000 mg/kg
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| LD50 Intraperitoneal | Rat | 545 mg/kg |

Handling and Storage Procedures

Safe Handling:

o Engineering Controls: Work should be conducted in a well-ventilated area, preferably within
a certified chemical fume hood, to minimize exposure. An eyewash station and safety
shower must be readily accessible.

o Personal Contact: Avoid all personal contact, including inhalation of dust and contact with
skin and eyes.

» Hygiene: Practice good industrial hygiene. Wash hands thoroughly with soap and water after
handling, before breaks, and at the end of the workday. Do not eat, drink, or smoke in
laboratory areas. Contaminated work clothing should not be allowed out of the workplace
and should be laundered separately before reuse.

Storage:

o Conditions: Store in a cool, dry, and well-ventilated place. Keep containers tightly closed
when not in use. It is recommended to store below +30°C.

o Containers: Store in the original, clearly labeled container. Suitable containers include glass,
polyethylene, or polypropylene.

e Incompatibilities: Keep away from strong bases, strong acids, oxidizing agents, and reducing
agents. Avoid exposure to air, direct sunlight, high temperatures, and moisture, as these can
lead to decomposition.

Exposure Controls and Personal Protective
Equipment (PPE)

To mitigate the risks associated with handling 4-Nitrobenzaldehyde, the use of appropriate
personal protective equipment is mandatory.

Table 4: Recommended Personal Protective Equipment (PPE)
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Protection

Eye/Face

Equipment

Safety glasses with side-
shields or chemical

goggles.

Specifications

Must be worn at all times
in the laboratory. A face
shield is recommended if
there is a risk of splashing
or dust generation.

Hand

Chemical-resistant gloves.

Nitrile, neoprene, or butyl

rubber gloves are suitable.
Gloves must be inspected
before use and replaced if

damaged.

Body

Laboratory coat or chemical-

resistant apron.

Should be fully buttoned. A
complete suit protecting
against chemicals may be
necessary depending on the

scale of work.

| Respiratory | NIOSH-approved respirator. | A dust mask (e.g., N95) or a respirator with a

particulate filter is required if dust is generated or if ventilation is inadequate. |

First Aid and Emergency Procedures

In the event of exposure or an emergency, immediate and appropriate action is critical. Always

have the Safety Data Sheet available to show to medical personnel.

First Aid Measures:

 Inhalation: Move the affected person to fresh air. If breathing is difficult or has stopped,

provide artificial respiration. Seek medical attention.

» Skin Contact: Immediately remove all contaminated clothing. Wash the affected area

thoroughly with soap and plenty of water. If skin irritation or a rash occurs, seek medical

advice.
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o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding
the eyelids open to ensure complete irrigation. Remove contact lenses if present and easy to
do. If eye irritation persists, consult a physician.

 Ingestion: Rinse the mouth with water. Never give anything by mouth to an unconscious
person. Do NOT induce vomiting. Seek medical attention.

Fire-Fighting Measures:

e Suitable Extinguishing Media: Use dry chemical powder, alcohol-resistant foam, carbon
dioxide (COz2), or water spray.

» Unsuitable Extinguishing Media: Do not use a heavy water stream or extinguishing media
containing water.

e Hazardous Combustion Products: Fire may produce toxic fumes, including carbon oxides
(CO, CO2) and nitrogen oxides (NOX).

» Protective Equipment: Firefighters should wear full protective clothing and a self-contained
breathing apparatus (SCBA).

Accidental Release Measures: In case of a spill, follow a systematic procedure to ensure safety
and minimize environmental contamination. The workflow below outlines the necessary steps.
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Spill Detected

Evacuate and Alert Personnel

'

Don Appropriate PPE
(Gloves, Goggles, Respirator, Lab Coat)

Ensure Adequate Ventilation
(Fume Hood)

Contain Spill
(Prevent entry into drains)

Solid Spill: Use dry methods.
Sweep or vacuum (HEPA filter).
Avoid generating dust.

Place spilled material and
cleaning supplies into a sealed,
labeled hazardous waste container.

Decontaminate Spill Area
(Use soap and water)

Dispose of Waste via
Licensed Contractor

Report Incident to Supervisor

Click to download full resolution via product page

Caption: Workflow for handling an accidental spill of 4-Nitrobenzaldehyde.
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Disposal Considerations

All waste containing 4-Nitrobenzaldehyde must be treated as hazardous waste.

» Disposal: Do not allow the material to enter drains or water sources. Disposal should be
handled by a licensed professional waste disposal service. The material may be dissolved in
a combustible solvent and burned in a chemical incinerator equipped with an afterburner and
scrubber.

o Packaging: Dispose of contaminated packaging as unused product.

This guide is intended to provide essential safety information. Always refer to the most current
Safety Data Sheet (SDS) provided by the supplier before working with 4-Nitrobenzaldehyde
and ensure compliance with all institutional and regulatory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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